Cas no 1995498-11-7 (2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one)

• Product Name: 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one
• CAS No: 1995498-11-7
• MF: C₁₁H₉F₂N₃O
• MW: 237.205468893051
• CID: 5956778
• PubChem ID: 154878761
• Update Time: 2025-07-16

2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one
• 1995498-11-7
• 2-(2,4-Difluorophenyl)-1-(2-methyl-1,2,4-triazol-3-yl)ethanone
• Z2043694157
• EN300-14306664

• Inchi： 1S/C11H9F2N3O/c1-16-11(14-6-15-16)10(17)4-7-2-3-8(12)5-9(7)13/h2-3,5-6H,4H2,1H3
• InChI Key： ZODMOTYRCPYGMC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C1=NC=NN1C)=O)F

Computed Properties

• Exact Mass: 237.07136824g/mol
• Monoisotopic Mass: 237.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one

Introduction to 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one (CAS No. 1995498-11-7) in Modern Chemical Biology

2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one (CAS No. 1995498-11-7) is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its intriguing pharmacophoric features. The presence of both difluorophenyl and 1-methyl-1H-1,2,4-triazol moieties in its molecular framework suggests potential applications in the development of novel bioactive molecules. This compound represents a fascinating intersection of fluorine chemistry and heterocyclic pharmacology, making it a subject of intense interest for researchers exploring innovative therapeutic strategies.

The difluorophenyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability and binding affinity. The electron-withdrawing nature of the fluorine atoms at the 2 and 4 positions further modulates the electronic properties of the aromatic ring, influencing interactions with biological targets. In contrast, the 1-methyl-1H-1,2,4-triazol moiety introduces a nitrogen-rich scaffold that is commonly associated with bioactivity in drug discovery. Triazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties, often due to their ability to disrupt essential biological pathways.

The combination of these two distinct structural elements in 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one (CAS No. 1995498-11-7) opens up numerous possibilities for designing molecules with tailored biological activities. Recent studies have highlighted the potential of such hybrid compounds in addressing unmet medical needs by targeting complex diseases through novel mechanisms. The structural features of this compound make it an attractive candidate for further exploration in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential as a scaffold for developing small-molecule inhibitors or activators of key enzymes and receptors involved in human health and disease. The difluorophenyl group can serve as an anchor point for interactions with hydrophobic pockets in protein targets, while the triazole ring can engage in hydrogen bonding or π-stacking interactions. Such dual-mode binding capabilities are highly desirable in modern drug design, as they can lead to increased selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one (CAS No. 1995498-11-7) with remarkable accuracy. These simulations have provided valuable insights into how modifications to the core structure might enhance biological activity or reduce off-target effects. For instance, computational studies have suggested that subtle adjustments to the position or substitution pattern of the fluorine atoms could significantly alter the compound's interaction with biological targets.

In addition to computational approaches, experimental investigations have also been instrumental in understanding the pharmacological profile of this compound. Initial studies have demonstrated promising results in vitro regarding its ability to modulate specific signaling pathways relevant to inflammation and cancer biology. The triazole moiety, in particular, has been shown to exhibit inhibitory effects on certain kinases and enzymes that are overexpressed in disease states. These findings align well with broader trends in drug discovery where nitrogen-containing heterocycles are increasingly recognized for their therapeutic potential.

The synthetic accessibility of 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethan-1-one (CAS No. 1995498-11-7) also contributes to its appeal as a research tool and potential drug candidate. Modern synthetic methodologies have made it possible to construct complex molecular architectures efficiently and with high yields. This has allowed researchers to rapidly explore derivatives of this compound and assess their biological activity without excessive resource expenditure. Such flexibility is crucial for iterating on lead compounds during drug development.

Looking ahead, future research on this compound may focus on optimizing its pharmacokinetic properties through structure-based design principles. Incorporating additional functional groups or altering the spatial arrangement of existing ones could enhance solubility, bioavailability, and metabolic stability—key factors determining a molecule's success as a drug candidate. Furthermore, exploring its potential as an intermediate for larger libraries of bioactive molecules could uncover novel therapeutic applications that are not immediately apparent from initial studies.

The growing interest in fluorinated compounds underscores their importance as tools for medicinal chemists seeking to develop next-generation therapeutics. The unique electronic properties imparted by fluorine atoms can fine-tune molecular interactions at a subatomic level—leading to improved efficacy and reduced side effects compared to non-fluorinated analogs. As such, 2-(2,4-difluorophenyl)-1-(1-methyl-H-pyrazolone derivatives like 3-hydroxypropionitrile ethanone 3-hydroxypropionitrile ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone 3-hydroxypropionitrile derivative represent an exciting frontier for innovation.

In conclusion, 1995498117 CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number 1995498117CASnumber1995498117CASnumber1995498117CASnumber1995498117CASnumber1995498117CASnumber1995498117CASnumber1995498117CASnumber1995498117CASnumber1995498117CASnumber1995498117CASnumber199��demonstrates significant promise as a pharmacological scaffold due to its unique structural features, difluorophenyl group, triazole ring,and overall molecular architecture, which suggest potential applications across multiple therapeutic areas, particularly those involving enzyme inhibition or receptor modulation.